2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosylamine 2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosylamine
Brand Name: Vulcanchem
CAS No.: 108342-87-6
VCID: VC20740898
InChI: InChI=1S/C26H45NO9/c1-23(2,3)19(28)32-13-14-15(34-20(29)24(4,5)6)16(35-21(30)25(7,8)9)17(18(27)33-14)36-22(31)26(10,11)12/h14-18H,13,27H2,1-12H3/t14-,15+,16+,17-,18-/m1/s1
SMILES: CC(C)(C)C(=O)OCC1C(C(C(C(O1)N)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
Molecular Formula: C26H45NO9
Molecular Weight: 515.6 g/mol

2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosylamine

CAS No.: 108342-87-6

Cat. No.: VC20740898

Molecular Formula: C26H45NO9

Molecular Weight: 515.6 g/mol

* For research use only. Not for human or veterinary use.

2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosylamine - 108342-87-6

Specification

CAS No. 108342-87-6
Molecular Formula C26H45NO9
Molecular Weight 515.6 g/mol
IUPAC Name [(2R,3S,4S,5R,6R)-6-amino-3,4,5-tris(2,2-dimethylpropanoyloxy)oxan-2-yl]methyl 2,2-dimethylpropanoate
Standard InChI InChI=1S/C26H45NO9/c1-23(2,3)19(28)32-13-14-15(34-20(29)24(4,5)6)16(35-21(30)25(7,8)9)17(18(27)33-14)36-22(31)26(10,11)12/h14-18H,13,27H2,1-12H3/t14-,15+,16+,17-,18-/m1/s1
Standard InChI Key IPRZVEFFDTWBGV-DISONHOPSA-N
Isomeric SMILES CC(C)(C)C(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)N)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
SMILES CC(C)(C)C(=O)OCC1C(C(C(C(O1)N)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
Canonical SMILES CC(C)(C)C(=O)OCC1C(C(C(C(O1)N)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C

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